Ethyl (4-(2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate
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Overview
Description
The compound is a carbamate derivative, containing a thiazole ring and a dimethylphenylamino group. Thiazole is a heterocyclic compound that consists of a five-membered C3NS ring. Carbamates are organic compounds derived from carbamic acid and are often used in pharmaceuticals and pesticides .
Molecular Structure Analysis
The molecular structure would likely show the carbamate group (-NHCOO-) linking the ethyl group and the thiazole ring. The dimethylphenylamino group would be attached to the thiazole ring .Chemical Reactions Analysis
Carbamates are known to hydrolyze into amines and carbon dioxide under certain conditions. Thiazoles are relatively stable but can participate in various reactions at the sulfur and nitrogen atoms .Physical And Chemical Properties Analysis
The physical and chemical properties would depend on the specific structure of the compound. Generally, carbamates tend to be solid at room temperature, and thiazoles are often aromatic and relatively stable .Scientific Research Applications
Organic Synthesis and Chemical Properties
Ethyl N-(5-aryloxymethylene-1,3,4-thiadiazol-2-yl) carbamates have been synthesized efficiently under mild conditions, showcasing the compound's role in facilitating novel synthetic routes. These compounds are characterized by their ease of handling and high yield, making them valuable in organic synthesis and chemical research (Chai Lan-qin & Wang Xi-cun, 2004).
Pharmacological Potential
In the realm of drug discovery and pharmacological research, derivatives of Ethyl (4-(2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate have been explored for their potential antitumor and antifilarial properties. These studies contribute to the understanding of the compound's biological activity and its potential therapeutic applications (Y. Kumar et al., 1993).
Material Science and Electrochromic Properties
In material science, the introduction of acceptor groups to derivatives of this compound has been shown to affect electrochemical and electrochromic properties significantly. Such modifications lead to compounds with distinct color changes and optical contrasts under different electrical potentials, making them suitable for applications in electrochromic devices and smart materials (Bin Hu et al., 2013).
Antimicrobial and Anticancer Activity
Further research has delved into the synthesis of novel derivatives with potential antimicrobial and anticancer activities. These studies have led to the identification of compounds with significant biological activity, highlighting the potential of this compound derivatives in developing new therapeutic agents (H. Hafez et al., 2016).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
ethyl N-[4-[2-(2,5-dimethylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3S/c1-4-22-16(21)19-15-17-12(9-23-15)8-14(20)18-13-7-10(2)5-6-11(13)3/h5-7,9H,4,8H2,1-3H3,(H,18,20)(H,17,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQTVHFNVYPNWBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC1=NC(=CS1)CC(=O)NC2=C(C=CC(=C2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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